N-(4-((8-oxo-5,6-dihydro-1H-1,5-methanopyrido[1,2-a][1,5]diazocin-3(2H,4H,8H)-yl)sulfonyl)phenyl)-2-naphthamide

• IUPAC Name: N-[4-[(6-oxo-7,11-diazatricyclo[7.3.1.02,7]trideca-2,4-dien-11-yl)sulfonyl]phenyl]naphthalene-2-carboxamide
• InChI: InChI=1S/C28H25N3O4S/c32-27-7-3-6-26-23-14-19(17-31(26)27)16-30(18-23)36(34,35)25-12-10-24(11-13-25)29-28(33)22-9-8-20-4-1-2-5-21(20)15-22/h1-13,15,19,23H,14,16-18H2,(H,29,33)
• InChI Key: LIMRZYLDBXVTTK-UHFFFAOYSA-N
• Canonical SMILES: C1C2CN(CC1C3=CC=CC(=O)N3C2)S(=O)(=O)C4=CC=C(C=C4)NC(=O)C5=CC6=CC=CC=C6C=C5
• Molecular Formula: C28H25N3O4S
• Molecular Weight: 499.6 g/mol

Description

N-(4-((8-oxo-5,6-dihydro-1H-1,5-methanopyrido[1,2-a][1,5]diazocin-3(2H,4H,8H)-yl)sulfonyl)phenyl)-2-naphthamide is a useful research compound. Its molecular formula is C28H25N3O4S and its molecular weight is 499.59. The purity is usually 95%.
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Scientific Research Applications

Novel Heterocyclic Systems

Naphthyridine derivatives, such as the specified compound, are part of a broader class of heterocycles known for their diverse pharmacological activities. For instance, a novel naphthyridine derivative demonstrated significant anticancer activity in human melanoma A375 cells. This compound induces necroptosis at low concentrations and apoptosis at higher concentrations, highlighting its potential as a chemical substance for melanoma treatment (Kong et al., 2018).

Synthesis and Anticancer Evaluation

The synthesis and evaluation of phenylaminosulfanyl-1,4-naphthoquinone derivatives, which include structures similar to the specified compound, have shown potent cytotoxic activity against various human cancer cell lines. These studies underscore the compounds' ability to induce apoptosis and arrest the cell cycle, suggesting their potential as agents against multiple cancer types (Ravichandiran et al., 2019).

Advanced Organic Synthesis

The chemical structure of the specified compound relates to broader research in organic synthesis, where similar naphthyridine derivatives are used as key intermediates or products. For instance, the synthesis of novel annulated products from aminonaphthyridinones demonstrates the creation of new heterocyclic systems, showcasing the compound's relevance in advancing organic chemistry knowledge and techniques (Deady & Devine, 2006).

Asymmetric Radical Cyclopropanation

Research involving donor-substituted diazo reagents, which are structurally related to the given compound, has led to developments in asymmetric radical cyclopropanation of alkenes. This highlights the compound's potential involvement in synthesizing cyclopropane derivatives, offering valuable insights into asymmetric synthesis and catalysis (Wang et al., 2017).